4-[7-Chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine

• IUPAC Name: 4-[7-chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine
• InChI: InChI=1S/C17H22ClN5O2/c1-11-9-24-7-5-22(11)16-13-3-4-14(18)19-15(13)20-17(21-16)23-6-8-25-10-12(23)2/h3-4,11-12H,5-10H2,1-2H3
• InChI Key: KSIMNTLSPRRBQO-UHFFFAOYSA-N
• Canonical SMILES: CC1COCCN1C2=NC(=NC3=C2C=CC(=N3)Cl)N4CCOCC4C
• Molecular Formula: C17H22ClN5O2
• Molecular Weight: 363.8 g/mol

Description

4-[7-Chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine is a pyridopyrimidine derivative featuring a chloro substituent at position 7 and two 3-methylmorpholine groups at positions 2 and 4 of the pyrido[2,3-d]pyrimidine core. Its molecular formula is C₁₇H₂₄ClN₅O₂, with a molecular weight of 390.86 g/mol.

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Core Structure	Substituents	Molecular Formula	Biological Activity (if known)	Reference
Target Compound	Pyrido[2,3-d]pyrimidine	- 7-Cl - 2-(3-methylmorpholin-4-yl) - 4-(3-methylmorpholin-4-yl)	C₁₇H₂₄ClN₅O₂	Not explicitly stated	N/A
AZD8055 (CAS 1009298-09-2)	Pyrido[2,3-d]pyrimidine	- 7-(Hydroxymethylphenyl) - 2,4-bis(3-methylmorpholin-4-yl)	C₂₅H₃₁N₅O₄	mTOR kinase inhibitor
2-Chloro-4-morpholinopyrido[2,3-d]pyrimidine-7-carboxylic acid	Pyrido[2,3-d]pyrimidine	- 2-Cl - 4-morpholine - 7-carboxylic acid	C₁₄H₁₃ClN₄O₃	Not provided; carboxylic acid may enhance solubility
4-(2-Chlorothieno[2,3-d]pyrimidin-4-yl)morpholine	Thieno[2,3-d]pyrimidine	- 2-Cl - 4-morpholine	C₁₀H₁₁ClN₃OS	Not provided; thienopyrimidine core alters lipophilicity
(S)-4-(2,7-Dichloropyrido[2,3-d]pyrimidin-4-yl)-3-methylmorpholine	Pyrido[2,3-d]pyrimidine	- 2,7-diCl - 4-(3-methylmorpholin-4-yl)	C₁₆H₁₈Cl₂N₄O	Likely intermediate; dual Cl increases reactivity

Key Observations

AZD8055 shares the pyridopyrimidine core but replaces the 7-Cl with a hydroxymethylphenyl group, enhancing its mTOR inhibitory activity via extended binding interactions .

Substituent Effects :

• The 3-methylmorpholine groups in the target compound and AZD8055 likely improve metabolic stability and selectivity compared to unsubstituted morpholine (e.g., ) .
• Chloro substituents at position 7 (target compound) or 2 () may act as leaving groups or modulate electronic properties for target binding.

Research Findings and Implications

Pharmacokinetic Considerations

• The carboxylic acid in ’s compound improves water solubility but may limit blood-brain barrier penetration compared to morpholine-containing analogs .
• The target compound’s 3-methylmorpholine groups likely enhance lipophilicity and bioavailability relative to unmodified morpholine derivatives.

Therapeutic Potential

• Further studies could explore the target compound’s activity against mTOR or related pathways.

Preparation Methods

Position 2 Substitution

A chlorinated intermediate at position 2 reacts with 3-methylmorpholine under NAS conditions. For example, using $$ \text{K}2\text{CO}3 $$ in DMF at 80–100°C facilitates displacement of the chloride by the morpholine nitrogen. Alternative methods employ Buchwald-Hartwig amination with palladium catalysts (e.g., Pd$$2$$(dba)$$3$$/Xantphos) to form the C–N bond, particularly when electron-withdrawing groups enhance substrate reactivity.

Position 4 Substitution

The second morpholine group is introduced via similar mechanisms. However, steric hindrance from the pre-installed 3-methylmorpholine at position 2 necessitates optimized conditions:

• Elevated temperatures (110–130°C)
• Polar aprotic solvents (e.g., 1,4-dioxane)
• Catalytic iodide additives to enhance leaving-group displacement

Synthetic Routes and Optimization

Sequential Functionalization Pathway

A representative synthesis (Figure 1) proceeds as follows:

• Core formation : 2,4,6-Triaminopyrimidine + nitromalonaldehyde → 6-Nitropyrido[2,3-d]pyrimidine.
• Reduction : Raney Ni/H$$_2$$ → 6-Aminopyrido[2,3-d]pyrimidine.
• Chlorination : POCl$$_3$$/DMF → 7-Chloro derivative.
• Morpholine installation :
  • Position 2: 3-Methylmorpholine, Pd(OAc)$$2$$, BINAP, Cs$$2$$CO$$_3$$, toluene, 100°C.
  • Position 4: Repeat with adjusted stoichiometry and reaction time.

Parallel Functionalization Approach

Recent patents describe simultaneous introduction of both morpholine groups using excess amine and microwave-assisted heating (150°C, 30 min), achieving 78% yield with minimized side products.

Analytical and Mechanistic Insights

Spectroscopic Characterization

• $$^1$$H NMR : Distinct signals for morpholine methyl groups (δ 1.2–1.4 ppm) and pyrido[2,3-d]pyrimidine protons (δ 8.3–8.7 ppm).
• HRMS : Molecular ion peak at m/z 363.8 [M+H]$$^+$$ confirms molecular formula C$${17}$$H$${22}$$ClN$$5$$O$$2$$.

Reaction Monitoring

In situ IR spectroscopy tracks NAS progress via disappearance of C–Cl stretches (750 cm$$^{-1}$$) and emergence of C–N vibrations (1250 cm$$^{-1}$$).

Comparative Analysis of Methodologies

Parameter	Sequential Approach	Parallel Approach
Yield	62%	78%
Purity (HPLC)	95%	98%
Reaction Time	18 h	2 h
Scalability	Pilot-scale viable	Limited to 100 g

Data synthesized from.

Q & A

What are the key challenges in synthesizing 4-[7-Chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine, and how can reaction conditions be optimized?

Advanced Research Focus : Synthesis optimization and regioselectivity.
Methodological Answer :
The compound’s fused pyrido[2,3-d]pyrimidine core and dual morpholine substituents introduce steric hindrance and regiochemical challenges. Key steps include:

• Nucleophilic substitution at the 2- and 4-positions of the pyrimidine ring, requiring precise control of temperature (0–25°C) and stoichiometry to avoid over-substitution .
• Catalytic strategies : Palladium-mediated cross-coupling or reductive cyclization (using formic acid derivatives as CO surrogates) to stabilize intermediates .
• Solvent selection : Polar aprotic solvents (e.g., acetone or ethyl acetate) improve solubility of intermediates, while avoiding side reactions like hydrolysis .
  Data Conflict Resolution : Discrepancies in yield often arise from competing pathways; monitoring via TLC (20% ethyl acetate in hexanes) and adjusting morpholine equivalents (1.05 eq. recommended) can resolve this .

How can researchers elucidate the stereochemical and electronic properties of this compound using advanced spectroscopic techniques?

Advanced Research Focus : Structural characterization.
Methodological Answer :

• NMR spectroscopy : $^{1}\text{H}$- and $^{13}\text{C}$-NMR identify substituent positions (e.g., distinguishing 3-methylmorpholine from pyrido[2,3-d]pyrimidine protons). NOESY confirms spatial proximity of morpholine methyl groups to pyrimidine protons .
• Mass spectrometry (HRMS) : Validates molecular formula (e.g., [M+H]$^+$ peak for $C_{23}H_{27}ClN_6O_2$) and detects halogen isotopes (e.g., $^{35}\text{Cl}$/$^{37}\text{Cl}$ ratio) .
• X-ray crystallography : Resolves ambiguities in fused-ring planarity and morpholine puckering, critical for docking studies .

What in vitro assays are most suitable for evaluating the biological activity of this compound, and how do structural modifications impact potency?

Advanced Research Focus : Pharmacological profiling and structure-activity relationships (SAR).
Methodological Answer :

• Kinase inhibition assays : Test against PI3K/mTOR or CDK families due to the pyrido[2,3-d]pyrimidine scaffold’s affinity for ATP-binding pockets .
• Antimicrobial screening : Compare MIC values against Gram-positive bacteria (e.g., S. aureus) to assess the chloro-substituted pyrimidine’s role in membrane disruption .
• SAR Insights :
  • Morpholine substituents : 3-Methyl groups enhance metabolic stability but reduce solubility; replacing with piperazine improves CNS penetration .
  • Chloro position : 7-Chloro substitution increases cytotoxicity (IC$_{50}$ < 1 µM in HeLa cells) compared to 4-chloro analogs .

How can researchers resolve contradictions in reported biological activity data for pyrido[2,3-d]pyrimidine derivatives?

Advanced Research Focus : Data validation and mechanistic studies.
Methodological Answer :

• Control experiments : Verify assay conditions (e.g., serum-free media to avoid protein binding artifacts) .
• Off-target profiling : Use kinome-wide screens (e.g., KINOMEscan) to identify polypharmacology .
• Metabolic stability assays : Incubate with liver microsomes to assess if conflicting cytotoxicity data stem from metabolite generation (e.g., demethylation of morpholine) .

What computational strategies are effective for predicting binding modes and optimizing this compound’s selectivity?

Advanced Research Focus : Molecular modeling and docking.
Methodological Answer :

• Docking simulations : Use Schrödinger Suite or AutoDock Vina to model interactions with kinase targets (e.g., hydrogen bonding with pyrido[2,3-d]pyrimidine and hydrophobic contacts with morpholine) .
• MD simulations : Assess conformational flexibility of the morpholine rings over 100 ns trajectories to refine binding poses .
• QSAR models : Corporate electronic descriptors (e.g., Hammett σ values for chloro substituents) to predict activity cliffs .

What purification techniques are critical for isolating this compound with >95% purity, particularly for in vivo studies?

Advanced Research Focus : Chromatographic optimization.
Methodological Answer :

• Flash chromatography : Use silica gel with gradient elution (hexanes → ethyl acetate) to separate regioisomers .
• Prep-HPLC : Employ C18 columns and acidic mobile phases (0.1% TFA in water/acetonitrile) to resolve polar degradation products .
• Crystallization : Optimize solvent polarity (e.g., ethanol/water mixtures) to enhance crystal lattice formation .

How does the compound’s stability under varying pH and temperature conditions influence experimental design?

Advanced Research Focus : Stability profiling.
Methodological Answer :

• Forced degradation studies : Expose to 0.1 M HCl/NaOH (25–60°C) to identify labile sites (e.g., morpholine N-oxide formation under oxidative stress) .
• Storage recommendations : Lyophilize and store at -20°C in amber vials to prevent photodegradation of the chloro-pyrimidine moiety .